BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-
Chlorodibenzofuran: Chemical Properties and
Structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Chlorodibenzofuran
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Foreword

1-Chlorodibenzofuran, a monochlorinated derivative of dibenzofuran, represents a class of
compounds that, while not extensively commercialized, are of significant interest in
environmental science, toxicology, and synthetic chemistry. As a member of the polychlorinated
dibenzofuran (PCDF) family, its study provides crucial insights into the behavior of these
persistent organic pollutants. This guide offers a comprehensive technical overview of 1-
chlorodibenzofuran, delving into its chemical structure, physicochemical properties,
synthesis, reactivity, and toxicological profile. The information presented herein is intended to
serve as a valuable resource for researchers engaged in environmental analysis, drug
discovery, and the broader chemical sciences, providing a foundation for further investigation
and application.

Chemical Identity and Structure

1-Chlorodibenzofuran is an aromatic heterocyclic compound with the chemical formula
C12H7CIO[1][2]. It consists of a central furan ring fused to two benzene rings, with a single
chlorine atom substituted on one of the benzene rings at the 1-position.
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IUPAC Name: 1-chlorodibenzofuran[1][2] CAS Number: 84761-86-4[1][2] Molecular Formula:
C12H-CIO[1][2]

The structure of 1-Chlorodibenzofuran is characterized by a planar tricyclic system. The
presence of the chlorine atom influences the electronic distribution and reactivity of the

aromatic rings.

Caption: Chemical structure of 1-Chlorodibenzofuran.

Physicochemical Properties

The physicochemical properties of 1-chlorodibenzofuran are crucial for understanding its
environmental fate, transport, and biological interactions. While experimental data for this
specific isomer is limited, general trends for chlorodibenzofurans (CDFs) can provide valuable
insights. Generally, CDFs are colorless solids with low water solubility and vapor pressure, and
they are soluble in nonpolar organic solvents[3]. The melting point and lipophilicity tend to
increase with the degree of chlorination[3].

Table 1. Computed Physicochemical Properties of 1-Chlorodibenzofuran
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Property Value Source
Molecular Weight 202.63 g/mol PubChem[1][2]
XLogP3 4.3 PubChem[1][2]
Hydrogen Bond Donor Count 0 PubChem[1][2]
Hydrogen Bond Acceptor

Count 1 PubChem[1][2]
Rotatable Bond Count 0 PubChem[1][2]
Exact Mass 202.0185425 g/mol PubChem[1][2]
Monoisotopic Mass 202.0185425 g/mol PubChem[1][2]
Topological Polar Surface Area  13.1 A2 PubChem[1][2]
Heavy Atom Count 14 PubChem[1][2]
Complexity 218 PubChem[1][2]

Synthesis and Reactivity
Synthesis

Chlorinated dibenzofurans are not intentionally produced for commercial purposes but are
often formed as unintentional byproducts in various industrial processes, including the
manufacturing of chlorinated phenols, polychlorinated biphenyls (PCBs), and during
incineration of chlorine-containing materials[2].

Laboratory-scale synthesis of specific dibenzofuran derivatives is essential for toxicological
studies and as analytical standards. General synthetic strategies for dibenzofurans often
involve the construction of the dibenzofuran core through intramolecular cyclization reactions[4]
[5]. Two primary approaches include:

» Ring closure of diaryl ethers via C-C bond formation: This can be achieved through reactions
like the Pschorr cyclization.
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 Intramolecular O-arylation of 2-arylphenols: This etherification mechanism is another
common route to the dibenzofuran scaffold[4].

A specific protocol for the synthesis of 1-chlorodibenzofuran is not readily available in the
reviewed literature. However, a plausible synthetic route could involve the chlorination of
dibenzofuran or the cyclization of a suitably substituted precursor, such as a chlorinated 2-
phenoxyphenol derivative.
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General Synthetic Strategies for Dibenzofurans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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